2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid

• IUPAC Name: 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid
• InChI: InChI=1S/C13H9F2NO3/c14-7-1-3-8(4-2-7)19-12-5-9(13(17)18)11(16)6-10(12)15/h1-6H,16H2,(H,17,18)
• InChI Key: LIEXDQSXGOLAKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C(=C2)C(=O)O)N)F)F
• Molecular Formula: C13H9F2NO3
• Molecular Weight: 265.21 g/mol
• CAS No.: 1333571-32-6

Description

“2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid” is a chemical compound with the CAS Number: 1333571-32-6. It has a molecular weight of 265.22 and is typically in powder form.

Molecular Structure Analysis

The IUPAC Name of this compound is this compound. The InChI Code is 1S/C13H9F2NO3/c14-7-1-3-8(4-2-7)19-12-5-9(13(17)18)11(16)6-10(12)15/h1-6H,16H2,(H,17,18).

Physical and Chemical Properties Analysis

This compound is typically stored at room temperature. and is usually in powder form.

Scientific Research Applications

1. Development in Antibacterial Agents

2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid and related compounds have been studied for their potential as antibacterial agents. In particular, compounds with fluorine-containing pharmacophores, such as this chemical, have been synthesized and shown promising antibacterial activity in specific concentrations (Holla, Bhat, & Shetty, 2003).

2. Role in Detecting Reactive Oxygen Species

This compound has contributed to the development of novel fluorescence probes for detecting highly reactive oxygen species (hROS). These probes have been applied to study hROS in various biological and chemical applications, demonstrating the chemical's relevance in biological research (Setsukinai et al., 2003).

3. Application in Vibrational Spectroscopy Studies

The compound has been utilized in studies involving Fourier-transform Raman and infrared spectroscopy. These studies have explored the vibrational spectra of 2-amino-5-fluorobenzoic acid and its derivatives, contributing to a better understanding of molecular interactions and stability in various substituted benzoic acids (Xavier & Joe, 2011).

4. Investigation in Adsorption Techniques

This chemical structure has been influential in the study of adsorption techniques, especially in the recovery of metals like cobalt from aqueous solutions. Such research is vital for environmental cleanup and recycling processes (Gunjate et al., 2020).

5. Synthesis of Advanced Materials

The compound has been used in the synthesis of advanced materials, particularly in creating high-performance polymers with potential applications in engineering and membrane materials. Such studies demonstrate the utility of this chemical in material science and engineering (Xiao et al., 2003).

6. Exploration in Liquid Crystal Technology

Research into liquid crystals has utilized derivatives of this compound to create new materials. These studies are essential for advancing display technology and optical devices (Begum et al., 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.